Cas no 2229612-17-1 (3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-methoxypropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-methoxypropanoic acid
• CAS No: 2229612-17-1
• MF: C₁₃H₁₉N₃O₅
• MW: 297.307063341141
• CID: 5804686
• PubChem ID: 165828403
• Update Time: 2025-10-28

3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-methoxypropanoic acid
• 3-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)-2-methoxypropanoic acid
• 2229612-17-1
• EN300-1887016

• Inchi： 1S/C13H19N3O5/c1-13(2,3)21-12(19)16-11-14-6-8(7-15-11)5-9(20-4)10(17)18/h6-7,9H,5H2,1-4H3,(H,17,18)(H,14,15,16,19)
• InChI Key： FNWYQKXGVRMHHD-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)CC(C(=O)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.13247072g/mol
• Monoisotopic Mass: 297.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 111Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-methoxypropanoic acid

3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-methoxypropanoic Acid: A Comprehensive Overview

The compound 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-methoxypropanoic acid (CAS No. 2229612-17-1) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a pyrimidine ring system, a tert-butoxy carbonyl amino group, and a methoxypropanoic acid moiety, making it a unique candidate for various therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in drug discovery. These compounds are known for their ability to modulate key cellular pathways, making them valuable in the treatment of diseases such as cancer, inflammation, and infectious disorders. The tert-butoxy carbonyl amino group in this compound plays a critical role in enhancing its bioavailability and stability, while the methoxypropanoic acid moiety contributes to its pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Studies have shown that pyrimidine derivatives can inhibit the growth of cancer cells by targeting specific enzymes and receptors involved in cell proliferation. The tert-butoxy carbonyl amino group has been found to enhance the selectivity of the compound towards cancer cells, reducing its toxicity to healthy tissues. This makes it a strong candidate for further preclinical and clinical studies.

In addition to its therapeutic potential, this compound has also been explored for its role in enzyme inhibition. The methoxypropanoic acid moiety has been shown to interact with various enzymes, including kinases and proteases, which are key players in numerous pathological processes. By inhibiting these enzymes, the compound could potentially be used to treat conditions such as neurodegenerative diseases and autoimmune disorders.

The synthesis of 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-methoxypropanoic acid involves a multi-step process that combines advanced organic synthesis techniques. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound, making it more accessible for large-scale production. This development is crucial for advancing its application in pharmaceutical research.

Recent research has also focused on the structural optimization of this compound to enhance its pharmacodynamic properties. By modifying the substituents on the pyrimidine ring, scientists have been able to improve its solubility and permeability, which are essential for effective drug delivery. These modifications have also led to a better understanding of the structure-activity relationship (SAR) of this class of compounds.

Furthermore, computational modeling techniques such as molecular docking and molecular dynamics simulations have been employed to predict the binding affinity of this compound with various biological targets. These studies have provided valuable insights into its mechanism of action and have guided further experimental investigations.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2-methoxypropanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its promising biological activities, positions it as a potential candidate for developing novel therapeutic agents. Continued research into its properties and applications is expected to unlock new opportunities for treating a wide range of diseases.